Cas no 608517-04-0 (UREA, N,N'-DI-5-ISOQUINOLINYL-)

• Product Name: UREA, N,N'-DI-5-ISOQUINOLINYL-
• CAS No: 608517-04-0
• MF: C₁₉H₁₄N₄O
• MW: 314.340663433075
• CID: 3543499
• PubChem ID: 69523297
• Update Time: 2025-04-22

UREA, N,N'-DI-5-ISOQUINOLINYL- Chemical and Physical Properties

Names and Identifiers

• UREA, N,N'-DI-5-ISOQUINOLINYL-
• Urea,N,N'-di-5-isoquinolinyl-
• DB-087557
• 608517-04-0
• SCHEMBL5660097

• Inchi： 1S/C19H14N4O/c24-19(22-17-5-1-3-13-11-20-9-7-15(13)17)23-18-6-2-4-14-12-21-10-8-16(14)18/h1-12H,(H2,22,23,24)
• InChI Key： SXNVCSLEMBAQGW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC2=C1C=CN=C2)C(NC1=CC=CC2=C1C=CN=C2)=O

Computed Properties

• Exact Mass: 314.11676108Da
• Monoisotopic Mass: 314.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų